4-Bromo-5,8-difluoro-2-phenylquinoline
Description
4-Bromo-5,8-difluoro-2-phenylquinoline is a halogenated quinoline derivative characterized by a bromine atom at the 4-position, fluorine atoms at the 5- and 8-positions, and a phenyl group at the 2-position of the quinoline scaffold. This compound is of interest in medicinal and materials chemistry due to the electronic and steric effects imparted by its substituents. Bromine and fluorine atoms enhance electrophilicity and metabolic stability, while the phenyl group contributes to π-π stacking interactions.
Properties
CAS No. |
1189107-68-3 |
|---|---|
Molecular Formula |
C15H8BrF2N |
Molecular Weight |
320.13 g/mol |
IUPAC Name |
4-bromo-5,8-difluoro-2-phenylquinoline |
InChI |
InChI=1S/C15H8BrF2N/c16-10-8-13(9-4-2-1-3-5-9)19-15-12(18)7-6-11(17)14(10)15/h1-8H |
InChI Key |
RWRDKDQGBOLINS-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=NC3=C(C=CC(=C3C(=C2)Br)F)F |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=C(C=CC(=C3C(=C2)Br)F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
Key structural analogs include:
| Compound Name | Substituents | Key Features |
|---|---|---|
| 4-Bromo-7,8-difluoro-2-phenylquinoline | Br (4), F (7,8), Ph (2) | Positional isomer of the target; 7,8-difluoro vs. 5,8-difluoro substitution |
| 2-Bromo-5,7-dimethoxy-4-phenylquinoline | Br (2), OMe (5,7), Ph (4) | Methoxy groups increase electron density; bromine at 2-position |
| (7R,8R,10S)-10-Bromo-4,8-dimethoxy... | Br (10), OMe (4,8), hexahydroquinoline | Saturated ring system; stereochemical complexity |
Electronic and Steric Effects :
- Fluorine vs. Methoxy: The target compound’s 5,8-difluoro substitution introduces strong electron-withdrawing effects, enhancing electrophilicity at the quinoline core compared to methoxy-substituted analogs like 2-Bromo-5,7-dimethoxy-4-phenylquinoline. This may improve binding to electron-rich biological targets .
Crystallographic and Conformational Differences
- Dihedral Angles: In 2-Bromo-5,7-dimethoxy-4-phenylquinoline, the phenyl ring forms dihedral angles of 55.15° and 66.34° with the quinoline plane in two independent molecules, indicating conformational flexibility . The target compound’s 5,8-difluoro substituents may enforce a more rigid geometry due to fluorine’s smaller size and stronger dipole interactions.
- Intermolecular Interactions: Halogen bonding (C–Br⋯π) and hydrogen bonding (C–H⋯N/O) dominate in 2-Bromo-5,7-dimethoxy-4-phenylquinoline . The target’s fluorine atoms may engage in weaker C–F⋯π interactions, influencing solubility and crystallization behavior.
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